N-(4-formylphenyl)cyclopropanesulfonamide
Description
“N-(4-formylphenyl)cyclopropanesulfonamide” is an organic compound with the molecular formula C10H11NO3S . It is categorized under benzene compounds and is used for research purposes .
Molecular Structure Analysis
The molecular structure of “N-(4-formylphenyl)cyclopropanesulfonamide” is based on its molecular formula, C10H11NO3S . Detailed structural analysis such as NMR, IR, MS, and single crystal X-ray diffraction can provide more insights .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of N-(4-formylphenyl)cyclopropanesulfonamide can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "4-nitrobenzaldehyde", "cyclopropanesulfonamide", "sodium borohydride", "acetic acid", "sodium hydroxide", "ethanol", "diethyl ether", "chloroform" ], "Reaction": [ "Step 1: Reduction of 4-nitrobenzaldehyde to 4-aminobenzaldehyde using sodium borohydride in ethanol", "Step 2: Condensation of 4-aminobenzaldehyde with cyclopropanesulfonamide in acetic acid to form N-(4-aminophenyl)cyclopropanesulfonamide", "Step 3: Reduction of N-(4-aminophenyl)cyclopropanesulfonamide using sodium borohydride in ethanol to form N-(4-aminophenyl)cyclopropanesulfonamide", "Step 4: Oxidation of N-(4-aminophenyl)cyclopropanesulfonamide using sodium hydroxide and chloroform to form N-(4-formylphenyl)cyclopropanesulfonamide" ] } | |
CAS RN |
1693672-38-6 |
Product Name |
N-(4-formylphenyl)cyclopropanesulfonamide |
Molecular Formula |
C10H11NO3S |
Molecular Weight |
225.3 |
Purity |
95 |
Origin of Product |
United States |
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